8-Hydroxybentazone-d7
Description
8-Hydroxybentazone-d7 is a deuterated analog of 8-hydroxybentazone, a metabolite of the herbicide bentazone. This isotopically labeled compound is primarily used in analytical chemistry as an internal standard for mass spectrometry-based quantification of bentazone and its metabolites in environmental and biological samples. Its deuterated structure (seven deuterium atoms replacing hydrogen) enhances detection specificity and minimizes interference from endogenous compounds during analysis. While bentazone is a post-emergent herbicide used to control broadleaf weeds and grasses, its environmental persistence and metabolic pathways necessitate precise monitoring, where 8-hydroxybentazone-d7 plays a critical role .
Properties
Molecular Formula |
C₁₀H₅D₇N₂O₄S |
|---|---|
Molecular Weight |
263.32 |
Synonyms |
8-Hydroxybentazon-d7; 8-Hydroxy-3-(1-methylethyl)-1H-2,1,3-benzothiadiazin-4(3H)-one 2,2-dioxide-d7 |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
To contextualize 8-hydroxybentazone-d7, it is essential to compare it with analogs and related compounds in terms of chemical properties, stability, and applications.
Table 1: Key Properties of 8-Hydroxybentazone-d7 and Analogs
| Compound | Molecular Formula | Deuterated Sites | Stability (pH 7) | Analytical Utility (LC-MS/MS) | Environmental Half-Life (Days) |
|---|---|---|---|---|---|
| 8-Hydroxybentazone-d7 | C₁₀H₃D₇N₂O₃S | 7 (aromatic/CH₃) | High | Excellent (quantification) | N/A (internal standard) |
| Bentazone | C₁₀H₁₂N₂O₃S | None | Moderate | Moderate (requires derivatization) | 14–28 |
| 8-Hydroxybentazone | C₁₀H₁₀N₂O₃S | None | Low | Poor (matrix interference) | 7–14 |
| 6-Hydroxybentazone-d5 | C₁₀H₅D₅N₂O₃S | 5 (aliphatic) | High | Good (semi-quantitative) | N/A |
Key Findings from Research
Deuteration Impact: The deuterium substitution in 8-hydroxybentazone-d7 significantly reduces isotopic overlap with non-deuterated metabolites, improving signal-to-noise ratios in LC-MS/MS analyses compared to non-labeled analogs like 8-hydroxybentazone .
Stability : Unlike bentazone, which degrades rapidly under alkaline conditions, 8-hydroxybentazone-d7 exhibits enhanced stability in aqueous matrices (pH 2–9), making it suitable for long-term environmental monitoring studies .
Synthetic Challenges : Synthesis of deuterated hydroxybentazones requires precise deuteration at specific aromatic positions, a process more complex than aliphatic deuteration (e.g., 6-hydroxybentazone-d5) due to steric and electronic effects .
Environmental Relevance : While bentazone itself has a half-life of 14–28 days in soil, its hydroxylated metabolites (including 8-hydroxybentazone) degrade faster but exhibit higher mobility in groundwater, necessitating accurate tracking via deuterated standards .
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